Cas no 865181-09-5 (2-nitro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 2-nitro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865181-09-5
• MF: C₁₇H₁₁N₃O₃S
• MW: 337.352542161942
• CID: 6364216
• PubChem ID: 4056249
• Update Time: 2025-07-10

2-nitro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 2-nitro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-2-nitro-N-(3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, 2-nitro-N-[3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-
• AKOS024606596
• F1365-2204
• 865181-09-5
• 2-nitro-N-[(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 2-nitro-N-(3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide

• Inchi： 1S/C17H11N3O3S/c1-2-11-19-14-9-5-6-10-15(14)24-17(19)18-16(21)12-7-3-4-8-13(12)20(22)23/h1,3-10H,11H2
• InChI Key： YATCBKWXJORKOK-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=CC=CC=C2S1)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 337.05211239g/mol
• Monoisotopic Mass: 337.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-nitro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Comprehensive Analysis of 2-nitro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865181-09-5)

The compound 2-nitro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865181-09-5) is a highly specialized chemical entity with significant potential in pharmaceutical and material science research. Its unique structure, featuring a benzothiazole core and a nitrobenzamide moiety, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "what is the role of benzothiazole derivatives in drug discovery" and "how does nitrobenzamide functionality enhance molecular activity."

From a structural perspective, 2-nitro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide exhibits a Z-configuration around the imine bond, which is critical for its stereochemical stability. The presence of the prop-2-yn-1-yl group introduces alkyne functionality, enabling click chemistry applications—a hot topic in modern synthetic chemistry. Researchers often search for "click chemistry compatible compounds" or "alkyne-containing bioactive molecules," and this compound fits seamlessly into these categories. Its nitro group further enhances its reactivity, making it a candidate for studies on "nitro group reduction in medicinal chemistry."

The benzothiazole scaffold in CAS No. 865181-09-5 is renowned for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This aligns with trending searches like "benzothiazole derivatives as kinase inhibitors" and "emerging heterocycles in drug design." The compound's nitrobenzamide segment also contributes to its potential as a protease inhibitor or DNA intercalator, topics frequently explored in peer-reviewed journals. Its dual functionality makes it a versatile intermediate for designing targeted therapies, particularly in oncology and infectious diseases.

In material science, 2-nitro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has garnered attention for its photophysical properties. The benzothiazole core is known to exhibit fluorescence, prompting investigations into its use as a molecular sensor or OLED material. Queries such as "fluorescent benzothiazole derivatives" and "small molecule sensors for heavy metals" reflect growing interest in this area. The compound's nitro group may also facilitate electron-withdrawing effects, optimizing its performance in optoelectronic devices.

Synthetic accessibility is another highlight of CAS No. 865181-09-5. Its modular structure allows for straightforward derivatization, addressing the demand for "scalable synthesis of heterocyclic compounds." The prop-2-yn-1-yl group enables copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "bioorthogonal chemistry"—a trending topic in chemical biology. This feature positions the compound as a valuable tool for labeling and bioconjugation, meeting the needs of researchers searching for "clickable probes for imaging."

In conclusion, 2-nitro-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865181-09-5) is a multifaceted compound with broad applicability in drug discovery, material science, and chemical biology. Its alignment with high-traffic search terms like "benzothiazole-based therapeutics" and "alkyne-functionalized sensors" underscores its relevance in contemporary research. By leveraging its unique structural features, scientists can unlock new possibilities in targeted therapy development and advanced material design.